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Compound of Interest

Compound Name: Marbofloxacin-d8

Cat. No.: B12412121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Marbofloxacin-d8, a deuterated internal standard of the synthetic fluoroquinolone

antibiotic, Marbofloxacin. This document is intended to serve as a valuable resource for

researchers, scientists, and professionals involved in drug development and analysis.

Core Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of

Marbofloxacin-d8 and its non-deuterated counterpart, Marbofloxacin. Data for Marbofloxacin

is included for reference, as the physicochemical properties of isotopically labeled compounds

are generally very similar to the unlabeled form.
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Property
Value
(Marbofloxacin-d8)

Value
(Marbofloxacin)

Source(s)

Chemical Formula C₁₇H₁₁D₈FN₄O₄ C₁₇H₁₉FN₄O₄ [1][2][3][4]

Molecular Weight 370.40 g/mol 362.36 g/mol [1][2][4]

CAS Number 1185053-37-5 115550-35-1 [1][3][5]

Appearance
Off-White to Yellow

Solid

White to slightly

yellowish crystalline

powder

[3][6]

Melting Point Not explicitly reported
268-269 °C

(decomposes)
[7][8]

Boiling Point Not explicitly reported 571 °C (Predicted) [7]

Solubility

Soluble in DMSO and

a 1:1 mixture of

Methanol:Water.[9]

Soluble in DMSO (~25

mg/mL),

Dimethylformamide

(~30 mg/mL), Ethanol

(~1 mg/mL), and PBS

(pH 7.2, ~5 mg/mL).

[10] Limited solubility

in water.[6]

[6][9][10]

pKa Not explicitly reported
6.02 ± 0.20

(Predicted)
[8]

Mechanism of Action
Marbofloxacin, like other fluoroquinolones, exerts its bactericidal effect by targeting essential

bacterial enzymes involved in DNA replication.[11][12] The primary targets are DNA gyrase (in

Gram-negative bacteria) and topoisomerase IV (in Gram-positive bacteria).[12][13][14]

Inhibition of these enzymes leads to the cessation of DNA replication and transcription,

ultimately resulting in bacterial cell death.[12][13]
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Inhibition

Marbofloxacin-d8

Bacterial Cell

Enters

DNA Gyrase
(Gram-negative)

Inhibits

Topoisomerase IV
(Gram-positive)

Inhibits

DNA Replication &
Transcription

Essential for Essential for

Bacterial Cell Death

Leads to

 

Start

Add excess Marbofloxacin-d8
to a known volume of solvent

Equilibrate at a constant
temperature with agitation

(e.g., 24-72 hours)

Withdraw an aliquot of the
saturated solution

Separate undissolved solid
(e.g., centrifugation, filtration)

Analyze the concentration of
the supernatant (e.g., HPLC-UV)

End
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Start

Prepare a solution of
Marbofloxacin-d8 in water

or a co-solvent

Acidify the solution with a
standard acid (e.g., HCl)

Titrate with a standard base
(e.g., NaOH), recording pH

after each addition

Plot pH versus the volume
of titrant added

Determine the pKa from the
inflection point of the

titration curve

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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marbofloxacin-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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